Cas no 1750-47-6 (2(3H)-Benzoxazolone,5-chloro-6-methoxy-)

• Product Name: 2(3H)-Benzoxazolone,5-chloro-6-methoxy-
• CAS No: 1750-47-6
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 222134
• PubChem ID: 15636
• Update Time: 2025-04-19

2(3H)-Benzoxazolone,5-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,5-chloro-6-methoxy-
• 5-Chloro-6-methoxy-2,3-dihydrobenzoxazole-2-one
• 5-chloro-6-methoxy-3H-1,3-benzoxazol-2-one
• 5-Chloro-6-methoxy-1,3-benzoxazol-2(3H)-one
• 5-Chloro-6-methoxybenzoxazol-2(3H)-one
• 5-Chloro-6-Methoxybenzo[d]oxazol-2(3H)-one
• BRN 0913074
• DTXSID20169921
• 5-Chloro-6-methoxy-2-benzoxazolinone
• 2-BENZOXAZOLINONE, 5-CHLORO-6-METHOXY-
• 1750-47-6
• 5-Chloro-6-methoxy-2(3H)-benzoxazolone
• 2(3H)-Benzoxazolone, 5-chloro-6-methoxy-

• Inchi： 1S/C8H6ClNO3/c1-12-6-3-7-5(2-4(6)9)10-8(11)13-7/h2-3H,1H3,(H,10,11)
• InChI Key： QQQYQWNSMUHSCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(=O)O2)OC

Computed Properties

• Exact Mass: 199.00368
• Monoisotopic Mass: 199.003621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.445
• Refractive Index: 1.578
• PSA: 47.56